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Compound of Interest

2-(4-Chlorophenyl)-4-nitrobenzoic
Compound Name:

acid
CAS No.: 1261990-83-3
Cat. No.: B6399721

Get Quote

Technical Monograph: 2-(4-Chlorophenyl)-4-
nitrobenzoic Acid
Executive Summary

2-(4-Chlorophenyl)-4-nitrobenzoic acid (CAS: 1261990-83-3) is a functionalized biphenyl
intermediate characterized by a carboxylic acid moiety at the C2 position, a nitro group at the
C4 position, and a 4-chlorophenyl substituent at the C2 position (biaryl linkage). This
compound serves as a critical building block in the synthesis of pharmaceuticals, particularly for
creating privileged biphenyl scaffolds found in kinase inhibitors, anti-inflammatory agents, and
agrochemicals. Its structure combines the electron-withdrawing properties of the nitro group
with the lipophilic, sterically demanding chlorophenyl ring, making it a versatile probe for
Structure-Activity Relationship (SAR) studies.

Chemical Identity & Physicochemical Properties[1]
[2][3][4][5][6][7][8][9][10]
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Nomenclature and Identifiers

Identifier Type Value

Chemical Name 2-(4-Chlorophenyl)-4-nitrobenzoic acid

IUPAC Name 4'-Chloro-4-nitro[1,1'-biphenyl]-2-carboxylic acid
CAS Number 1261990-83-3

Molecular Formula C13HsCINOa4

Molecular Weight 277.66 g/mol

OC(=0)C1=CC([0-])=CC=C1C2=CC=C(Cl)C=C
2

SMILES

Predicted based on structure:[1][2]
InChlKey [B]OFIWZIJKZNBSHV-UHFFFAOYSA-N (Note:

Verify specific isomer key)

Physicochemical Profile[1][7][12]

o Appearance: Pale yellow to yellow crystalline solid (attributed to the nitro chromophore).
e Solubility:

o High: DMSO, DMF, Methanol, Ethyl Acetate.

o Low/Insoluble: Water (acidic pH), Hexanes.

o Soluble (Salt form): Aqueous alkaline solutions (NaOH, KOH, Na=CO3).

e Acidity (pKa): ~3.2 — 3.5 (Predicted). The nitro group at the para position relative to the biaryl
linkage (and meta to COOH) exerts an electron-withdrawing effect, increasing the acidity
compared to benzoic acid.

e LogP: ~3.5 — 3.8. The chlorophenyl group significantly enhances lipophilicity.

Synthetic Methodology
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The most robust and scalable method for synthesizing 2-(4-Chlorophenyl)-4-nitrobenzoic
acid is via Suzuki-Miyaura Cross-Coupling. This pathway ensures regioselectivity and high
yields by coupling a 2-halobenzoic acid derivative with a 4-chlorophenylboronic acid.

Retrosynthetic Analysis

o Disconnection: Biaryl C-C bond at C2.

e Synthons: 2-Bromo-4-nitrobenzoic acid (Electrophile) + 4-Chlorophenylboronic acid
(Nucleophile).

Optimized Experimental Protocol

Objective: Synthesis of 2-(4-Chlorophenyl)-4-nitrobenzoic acid on a 10 mmol scale.

Reagents:

2-Bromo-4-nitrobenzoic acid (2.46 g, 10 mmol)

¢ 4-Chlorophenylboronic acid (1.72 g, 11 mmol, 1.1 equiv)

o Palladium(ll) acetate (Pd(OAc)2) (5 mol%) or Pd(PPhs)a (3 mol%)
o Triphenylphosphine (PPhs) (10 mol%, if using Pd(OACc)z2)

e Potassium Carbonate (K2COs) (2.76 g, 20 mmol, 2.0 equiv)

¢ Solvent System: 1,4-Dioxane/Water (4:1 v/v, 50 mL)
Step-by-Step Workflow:

e Preparation: In a 100 mL round-bottom flask equipped with a magnetic stir bar and reflux
condenser, dissolve 2-bromo-4-nitrobenzoic acid in 1,4-dioxane (40 mL).

» Activation: Add the catalyst (Pd source + Ligand) and stir at room temperature for 10 minutes
under an inert atmosphere (Nitrogen or Argon sparging is critical to prevent homocoupling).

» Addition: Add 4-chlorophenylboronic acid and the aqueous solution of K2COs (dissolved in
10 mL deionized water).
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» Reaction: Heat the mixture to reflux (approx. 90-100°C) for 12—16 hours. Monitor reaction
progress via TLC (Eluent: 50% EtOAc/Hexanes) or LC-MS.

o Workup:
o Cool the reaction mixture to room temperature.
o Filter through a Celite pad to remove Palladium black; wash the pad with EtOAc.
o Concentrate the filtrate under reduced pressure to remove dioxane.

o Dilute the residue with water (50 mL) and wash with diethyl ether (2 x 30 mL) to remove
non-acidic impurities (e.g., de-boronated byproducts).

o Acidification: Acidify the aqueous layer carefully with 1M HCI to pH ~2. The product will
precipitate as a yellow solid.

 Purification: Filter the precipitate, wash with cold water, and dry. Recrystallize from
Ethanol/Water or Toluene if necessary to achieve >98% purity.

Synthesis Pathway Diagram
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Caption: Figure 1. Suzuki-Miyaura cross-coupling pathway for the synthesis of 2-(4-
Chlorophenyl)-4-nitrobenzoic acid.

Functional Applications in Drug Discovery[2]
Privileged Biphenyl Scaffold
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The biphenyl moiety is a "privileged structure” in medicinal chemistry, capable of interacting
with diverse protein targets. The 2-carboxylic acid group provides a critical anchor point for
hydrogen bonding or further derivatization (e.g., amide coupling), while the 4-nitro group serves
as a masked amine.

Derivatization Potential

e Reduction to Aniline: The nitro group can be selectively reduced (Fe/HCI, SnClz, or H2/Pd-C)
to form 4-amino-4'-chlorobiphenyl-2-carboxylic acid. This amine is a versatile nucleophile for
creating urea or amide linkages, common in kinase inhibitors (e.g., p38 MAPK inhibitors).

e Amide Coupling: The carboxylic acid can be coupled with primary or secondary amines to
generate biphenyl carboxamides, a class of compounds known for antifungal (e.g., SDHI
fungicides) and anti-inflammatory activity.

Structural Logic Flow
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Caption: Figure 2. Downstream synthetic utility and functionalization pathways.

Safety & Handling (MSDS Summary)

¢ Hazards:

o H315: Causes skin irritation.
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o H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.

e Handling: Use in a fume hood. Avoid dust formation. Nitroaromatics can be toxic if absorbed
through the skin; wear nitrile gloves and safety glasses.

o Storage: Store in a cool, dry place. Keep container tightly closed. Stable under normal
laboratory conditions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. Compound 2-acetyl-4-chlorophenyl 4-nitrobenzoate - Chemdiv [chemdiv.com]
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» To cite this document: BenchChem. [2-(4-Chlorophenyl)-4-nitrobenzoic acid CAS number
and identifiers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b6399721/docs#2-4-chlorophenyl-4-nitrobenzoic-acid-
cas-number-and-identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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